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Compound of Interest

Compound Name: 1,3-Diiodobenzene

Cat. No.: B1666199

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the core physical properties of 1,3-
diiodobenzene (m-diiodobenzene), a key reagent and building block in organic synthesis. The
information presented is curated for researchers, scientists, and professionals in drug
development who require precise and reliable data for experimental design and
implementation.

Core Physical and Chemical Data

1,3-Diiodobenzene is a halogenated aromatic compound with the chemical formula CeHalz.[1]
[2][3][4][5][€] It appears as a colorless to pale yellow or brownish crystalline solid, often
supplied as flakes or powder.[1][6] Due to its sensitivity to light, it should be stored in a cool,
dry, and dark environment.[1][3][4][5]

Quantitative Physical Properties

The following table summarizes the key quantitative physical properties of 1,3-diiodobenzene,
compiled from various sources for easy comparison.
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Property Value Units
Molecular Weight 329.90/329.91 g/mol

Melting Point 32.0-40 °C

Boiling Point 285 - 289 °C

Density 2.260 - 2.470 g/cm3 (or g/mL)
Refractive Index ~1.718 (estimate) n20/D

Dipole Moment 1.14 D

Flash Point >113 °C

Note: The ranges in values reflect data from multiple sources and potential variations in
experimental conditions and sample purity.[1][2][3][4][5][7]

Solubility Profile

The solubility of 1,3-diiodobenzene is a critical parameter for its application in various reaction
media. Its solubility is largely dictated by the principle of "like dissolves like," owing to the non-
polar nature of the benzene ring and the large, hydrophobic iodine substituents.

Solvent Solubility

Water Insoluble[1][3]
Hot Methanol Soluble[3]
Ethanol Slightly Soluble[1]
Ether Slightly Soluble[1]
Chloroform Soluble[1][3]
Benzene Highly Soluble[1]

The solubility of 1,3-diiodobenzene in organic solvents can be enhanced by increasing the
temperature, which provides the necessary energy to overcome intermolecular forces.[1]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.solubilityofthings.com/13-diiodobenzene
https://www.stenutz.eu/chem/solv6%20(2).php?name=1%2C3-diiodobenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9750016.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/475262
https://www.sigmaaldrich.com/US/en/product/aldrich/475262
https://www.thermofisher.com/order/catalog/product/L17445.14
https://www.benchchem.com/product/b1666199?utm_src=pdf-body
https://www.solubilityofthings.com/13-diiodobenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9750016.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9750016.htm
https://www.solubilityofthings.com/13-diiodobenzene
https://www.solubilityofthings.com/13-diiodobenzene
https://www.solubilityofthings.com/13-diiodobenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9750016.htm
https://www.solubilityofthings.com/13-diiodobenzene
https://www.benchchem.com/product/b1666199?utm_src=pdf-body
https://www.solubilityofthings.com/13-diiodobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols for Property Determination

While specific experimental reports for 1,3-diiodobenzene are not detailed, the following are
generalized, standard protocols for determining the key physical properties of solid organic
compounds, which are directly applicable.

Melting Point Determination

The melting point of 1,3-diiodobenzene can be accurately determined using a capillary melting
point apparatus.[3][9]

Methodology:

A small, finely powdered sample of 1,3-diiodobenzene is packed into a capillary tube to a
height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to ensure
thermal equilibrium.

o The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

o The temperature at which the entire solid sample has turned into a clear liquid is recorded as
the end of the melting range.[8][9]

A sharp melting range is indicative of a pure compound.

Boiling Point Determination (Distillation Method)

For a solid compound like 1,3-diiodobenzene, the boiling point is determined at reduced
pressure to prevent decomposition at its high atmospheric boiling point. However, a standard
method for determining the boiling point of a liquid organic compound via simple distillation is
described below.[8]

Methodology:
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The 1,3-diiodobenzene sample is placed in a round-bottom flask.

A distillation apparatus is assembled, consisting of the round-bottom flask, a distillation head
with a thermometer, a condenser, and a receiving flask.

The thermometer bulb should be positioned so that the top of the bulb is level with the side
arm of the distillation head.

The sample is heated gently.

The temperature is recorded when the vapor condensation on the thermometer bulb is in
equilibrium with the vapor passing into the condenser, and the temperature remains
constant. This constant temperature is the boiling point.[8]

Density Measurement

The density of solid 1,3-diiodobenzene can be determined using the displacement method.

Methodology:

A known mass of 1,3-diiodobenzene is accurately weighed.

A graduated cylinder is filled with a liquid in which 1,3-diiodobenzene is insoluble (e.g.,
water). The initial volume is recorded.

The weighed solid is carefully added to the graduated cylinder, ensuring no splashing.

The new volume is recorded. The difference between the final and initial volumes gives the
volume of the displaced liquid, which is equal to the volume of the solid.

Density is calculated by dividing the mass of the solid by its volume.

Solubility Testing

A qualitative assessment of solubility can be performed through simple mixing tests.[10][11]

Methodology:

Approximately 0.1 g of 1,3-diiodobenzene is placed in a test tube.
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About 3 mL of the solvent to be tested is added.

The mixture is agitated vigorously for 1-2 minutes at room temperature.

If the solid dissolves completely, it is considered soluble. If it does not, the mixture can be
gently heated to assess solubility at higher temperatures.

If the solid remains undissolved, it is classified as insoluble or slightly soluble.

Logical Workflow for Compound Identification

The physical properties detailed in this guide are fundamental to the identification and quality
control of 1,3-diiodobenzene in a research setting. The following diagram illustrates a logical
workflow for utilizing these properties to confirm the identity of an unknown sample suspected
to be 1,3-diiodobenzene.
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Figure 1: Workflow for Physical Property Based ldentification of 1,3-Diiodobenzene

Click to download full resolution via product page

Caption: Workflow for identifying 1,3-diiodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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